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Sulochrin is a fungal metabolite produced by A. terreus and Penicillium that exhibits antiallergenic, anti-angiogenic, and antiviral activities. Sulochrin inhibits eosinophil degranulation. It prevents leukotriene C4 (LTC4) release, O2- production, and IL-8 production (IC50s = 0.03, 8.2, 9.6, and 8.7 μM, respectively) and inhibits migration of human and guinea pig eosinophils (IC50 = 0.2-0.4 μM). Sulochrin inhibits VEGF-induced capillary tube formation of human umbilical vein endothelial cells (HUVEC) in vitro (70% inhibition at 10 mg/ml). It also inhibits hepatitis C viral infection (IC50 = 24.4 μM) in vitro.
Sulochrin is a benzophenone that is the methyl ester of 2-(2,6-dihydroxy-4-methylbenzoyl)-5-hydroxy-3-methoxybenzoic acid. It has a role as a metabolite. It is a member of benzophenones, a carboxylic ester and a member of phenols. It derives from a demethylsulochr...